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methoxyphenyl)propan-1-ol

Cat. No.: B13628325

Get Quote

Executive Summary

This technical guide provides a high-resolution analysis of sterically hindered amino alcohols,

focusing on 2-Amino-2-methyl-1-propanol (AMP) and Tromethamine (Tris). Unlike linear amino
alcohols (e.g., ethanolamine), the "hindered" architecture of these molecules—defined by alkyl
substitution at the

-carbon—significantly alters their metabolic stability, basicity, and toxicological footprint. This
guide moves beyond standard Safety Data Sheet (SDS) metrics to explore the mechanistic
causality of their toxicity, environmental fate, and required handling protocols.

Part 1: Chemical Architecture & Mechanism of

Action
The Steric Advantage and Biological Consequence

The defining feature of this class is the steric bulk adjacent to the amino group. In AMP, the
gem-dimethyl group at the

-position shields the nitrogen atom.
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e Chemical Stability: The hindrance reduces nucleophilicity, preventing the molecule from
participating in rapid condensation reactions (e.g., with aldehydes), which makes them ideal
buffers and stabilizers.

» Biological Reactivity: While less chemically reactive, the maintenance of high basicity (pKa
~9.7 for AMP, ~8.1 for Tris) combined with moderate lipophilicity allows these molecules to
interact with cell membranes.

Structure-Activity Relationship (SAR) Diagram

The following diagram illustrates how steric hindrance dictates the functional divergence
between stability and toxicity.

Blocks enzymatic
Steric Bulk attack Reduced Chemical Stability
(Alpha-Methylation) Nucleophilicity (Buffer Capacity)
Hindered

Amino Alcohol

(e.g., AMP, Tris) Lipid saponification
Primary Amine at high pH Membrane Local Toxicity
(High Basicity) Interaction (Alkaline Necrosis)

Click to download full resolution via product page

Figure 1: Structure-Activity Relationship (SAR) linking steric hindrance to chemical stability and
local toxicity mechanisms.

Part 2: The SDS Deconstructed (Hazard
Identification)

Standard SDS documents often categorize these compounds generically. A researcher must
interpret the mechanism behind the hazard codes.

The "Corrosive" Paradox (H314 /| H318)

o Observation: AMP-95 is frequently labeled as H314 (Causes severe skin burns) or H318
(Causes serious eye damage). Tris is often labeled H315 (Skin Irritant).[1][2]

o Causality: The toxicity is rarely systemic; it is local and pH-dependent.
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o Mechanism:[2][3][4] Upon contact with tissue, the high pH (11.3 for neat AMP) saponifies

membrane lipids. The "hindered" nature prevents immediate metabolic breakdown,

allowing the molecule to persist locally, exacerbating the alkali burn.

o Differentiation: Unlike strong inorganic bases (NaOH), amino alcohols have a solvent

effect. They can penetrate the stratum corneum more effectively due to their organic

backbone, leading to deeper tissue damage than pH alone would predict.

Systemic Toxicity Profile

Systemic toxicity is generally low because the body eliminates these compounds largely

unchanged via urine.

Endpoint

AMP (2-Amino-2-
methyl-1-propanol)

Tris
(Tromethamine)

Interpretation

Acute Oral LD50

> 2,900 mg/kg (Rat)

~5,900 mg/kg (Rat)

Low Toxicity. Ingestion
risk is minimal
compared to corrosive

risk.

> 2,000 mg/kg

Low Toxicity. Skin

barrier is effective

Acute Dermal LD50 ) N/A (Low absorption) ]
(Rabbit) unless compromised
by corrosion.
Critical Hazard. AMP
requires
o Category 1 ] ) ]
Eye Irritation ) Category 2B (Mild) goggles/shield; Tris
(Corrosive)

requires safety

glasses.

Genotoxicity

Negative (Ames Test)

Negative

Non-mutagenic.

Target Organ

Liver (at high repeated

doses)

None specific

Liver effects in AMP
are adaptive
responses to amine

processing.
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Part 3: Environmental Fate & Biodegradability[1][5]

A common misconception is that "hindered" implies "non-biodegradable."”

» Biodegradability: Despite steric hindrance, AMP is readily biodegradable (OECD 301F: >89%
in 28 days). The microbial cleavage of the C-N bond is slower than in ethanolamine but

sufficient for wastewater treatment.

e Aquatic Toxicity (H412): AMP is classified as "Harmful to aquatic life with long-lasting effects"

in some jurisdictions.[2]

o Why? This is often an artifact of pH shock in static test environments. In buffered natural
waters, the toxicity is significantly lower (LC50 > 100 mg/L).

o Implication: Neutralization prior to disposal is the critical control point to mitigate

environmental impact.

Part 4: Risk Management & Handling Protocols
The Self-Validating Safety System

Safety is not just PPE; it is a workflow. The following protocol ensures that the hazard
(alkalinity) is neutralized before the agent leaves the controlled zone.

Protocol: Handling High-Concentration AMP/Tris

» Barrier Selection:
o Do not use Latex. Amino alcohols can extract lipids and plasticizers.
o Requirement:Nitrile (minimum 0.11mm thickness).

o Neutralization Verification (The Checkpoint):
o Before disposal, verify pH.

o Target: pH 6.0 — 9.0.
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o Reagent: Use Citric Acid or dilute HCI. Avoid oxidizing acids (Nitric) which can react with
amines to form unstable N-nitroso compounds (potential carcinogens).

Exposure Response Workflow

This diagram outlines the critical decision paths for exposure, prioritizing the "Flush vs.

Neutralize" decision.
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Figure 2: Critical response workflow for amino alcohol exposure.[1][3][5][6][7] Note: Never
attempt to neutralize chemicals in the eye with acids/bases; thermal injury from the reaction

can worsen damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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